Cas no 1227572-56-6 (2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile)

• Product Name: 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile
• CAS No: 1227572-56-6
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4913491
• Update Time: 2025-05-25

2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile
• 2-Bromo-3-methylpyridine-4-acetonitrile

• Inchi： 1S/C8H7BrN2/c1-6-7(2-4-10)3-5-11-8(6)9/h3,5H,2H2,1H3
• InChI Key： ITDQSEUGCITCKF-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C=CN=1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile

Introduction to 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile (CAS No: 1227572-56-6)

2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1227572-56-6, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, featuring a pyridine core substituted with bromine and methyl groups, along with an acetonitrile moiety, has garnered attention due to its versatile applications in medicinal chemistry and material science. The structural attributes of this molecule make it a valuable building block for the synthesis of more complex derivatives, particularly in the quest for novel therapeutic agents.

The pyridine ring in 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile serves as a privileged scaffold, widely recognized for its ability to interact with biological targets. The presence of a bromine atom at the 2-position and a methyl group at the 3-position introduces functional handles that can be selectively modified through various chemical transformations. These modifications are crucial for tailoring the pharmacological properties of the resulting compounds, enabling researchers to fine-tune activities such as binding affinity, metabolic stability, and selectivity.

The acetonitrile group at the 4-position of the pyridine ring further enhances the reactivity of 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile. Acetonitrile is a versatile nucleophile and electrophile, facilitating reactions such as nucleophilic substitution, addition reactions, and condensation processes. This makes the compound particularly useful in cross-coupling reactions, where it can serve as a precursor for constructing carbon-carbon bonds, a fundamental step in many synthetic pathways.

In recent years, there has been growing interest in leveraging 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile for the development of novel pharmaceuticals. The pyridine derivative has been explored as a key component in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. For instance, studies have demonstrated its utility in generating compounds that target specific tyrosine kinases, modulating signaling pathways implicated in tumor growth and progression. The bromine substituent allows for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups that can enhance binding interactions with protein targets.

Additionally, 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile has found applications in the synthesis of ligands for metal-based therapeutics. Metallo-drugs, which utilize metal ions to exert therapeutic effects, represent an emerging field in medicinal chemistry. The pyridine moiety can coordinate with transition metals such as ruthenium or platinum, forming complexes with potential anticancer properties. The acetonitrile group provides stability to these metal complexes while allowing for additional modifications to optimize their biological activity.

The versatility of 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile extends beyond pharmaceuticals into material science. Pyridine-based compounds are increasingly being used to develop advanced materials such as organic semiconductors and ligands for catalysis. The ability to functionalize the pyridine ring with various substituents allows researchers to tailor electronic properties and coordination capabilities, making these compounds valuable in designing novel materials with tailored functionalities.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this intermediate. Techniques such as Buchwald-Hartwig amination and Suzuki-Miyaura coupling have been employed to introduce aryl or heteroaryl groups at different positions of the pyridine ring, expanding the library of possible derivatives. These methods have significantly streamlined the synthesis of complex molecules, reducing reaction times and improving yields.

The growing body of research highlighting the applications of 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile underscores its importance as a synthetic intermediate. As drug discovery efforts continue to evolve, compounds like this will remain indispensable tools for medicinal chemists seeking to develop innovative therapies. The combination of its structural features and reactivity makes it a cornerstone in both academic research and industrial applications.

In conclusion, 2-(2-Bromo-3-methylpyridin-4-yl)acetonitrile (CAS No: 1227572-56-6) is a multifunctional compound with broad utility across pharmaceuticals and material science. Its unique structural attributes enable diverse chemical transformations, making it a valuable intermediate for synthesizing complex molecules with potential therapeutic applications. As synthetic methodologies continue to advance, the role of this compound is expected to grow even further, driving innovation in drug discovery and material development.